Cas no 1256786-11-4 (2-Ethyl-6-methoxy-pyridine-3-carbaldehyde)

• Product Name: 2-Ethyl-6-methoxy-pyridine-3-carbaldehyde
• CAS No: 1256786-11-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5079729
• Update Time: 2026-03-01

2-Ethyl-6-methoxy-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-methoxy-pyridine-3-carbaldehyde
• 2-Ethyl-6-methoxynicotinaldehyde

• Inchi： 1S/C9H11NO2/c1-3-8-7(6-11)4-5-9(10-8)12-2/h4-6H,3H2,1-2H3
• InChI Key： YOKJGNTYZOHZOX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=O)C(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on 2-Ethyl-6-methoxy-pyridine-3-carbaldehyde

Introduction to 2-Ethyl-6-methoxy-pyridine-3-carbaldehyde (CAS No. 1256786-11-4)

2-Ethyl-6-methoxy-pyridine-3-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1256786-11-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aldehyde features a pyridine core substituted with ethyl and methoxy groups, making it a versatile intermediate in organic synthesis. Its unique structural attributes have garnered attention for its potential applications in drug discovery and material science, particularly in the development of novel bioactive molecules.

The compound's molecular structure, characterized by a pyridine ring with substituents at the 2-, 6-, and 3-positions, imparts distinct electronic and steric properties that influence its reactivity and utility. The presence of an aldehyde group at the 3-position enhances its participation in condensation reactions, such as Schiff base formation, which is pivotal in constructing more complex molecular frameworks. This reactivity has been leveraged in synthetic protocols to generate derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives as pharmacophores in drug design. 2-Ethyl-6-methoxy-pyridine-3-carbaldehyde stands out due to its ability to serve as a precursor for synthesizing small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its role in generating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ethyl and methoxy substituents modulate the compound's solubility and binding affinity, making it an attractive scaffold for further optimization.

In the context of material science, the aldehyde functionality of 2-Ethyl-6-methoxy-pyridine-3-carbaldehyde enables cross-linking reactions with nucleophiles, facilitating the creation of polymers and coatings with enhanced durability. Researchers have explored its incorporation into conductive polymers, which are essential for electronic devices and sensors. The methoxy group, in particular, contributes to hydrophilic interactions, improving compatibility with biological systems when used in biomedical applications.

The synthesis of 2-Ethyl-6-methoxy-pyridine-3-carbaldehyde typically involves multi-step organic transformations starting from readily available pyridine precursors. Modern synthetic methodologies emphasize efficiency and sustainability, with catalytic processes reducing waste and energy consumption. Advances in flow chemistry have further streamlined its production, allowing for scalable synthesis suitable for industrial applications. These innovations align with global efforts to promote green chemistry principles.

From a computational chemistry perspective, the electronic properties of 2-Ethyl-6-methoxy-pyridine-3-carbaldehyde have been extensively studied using density functional theory (DFT) and other quantum mechanical models. These simulations aid in understanding its reactivity patterns and predicting the outcomes of chemical modifications. Such insights are invaluable for designing experiments aimed at optimizing yield and purity during large-scale preparations.

The pharmaceutical industry has shown particular interest in pyridine-based aldehydes due to their broad spectrum of biological activities. Preclinical studies using derivatives of 2-Ethyl-6-methoxy-pyridine-3-carbaldehyde have revealed promising results in anti-inflammatory and antimicrobial assays. The ability to fine-tune its structure through strategic functionalization opens doors for developing next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 2-Ethyl-6-methoxy-pyridine-3-carbaldehyde (CAS No. 1256786-11-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable building block for pharmaceuticals, materials, and advanced chemical research. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand, driving innovation in both academia and industry.